Cas no 2172508-14-2 (2-methyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione)

• Product Name: 2-methyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione
• CAS No: 2172508-14-2
• MF: C₁₅H₂₉O₂PS
• MW: 304.428324460983
• CID: 6587865
• PubChem ID: 165745620
• Update Time: 2025-07-21

2-methyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione
• 2172508-14-2
• 2-methyl-5-[4-(2-methylbutan-2-yl)cyclohexyl]-1,3,2lambda5-dioxaphosphinane-2-thione
• EN300-1459311

• Inchi： 1S/C15H29O2PS/c1-5-15(2,3)14-8-6-12(7-9-14)13-10-16-18(4,19)17-11-13/h12-14H,5-11H2,1-4H3
• InChI Key： ZEYQCHYSAMXHTN-UHFFFAOYSA-N
• SMILES： S=P1(C)OCC(CO1)C1CCC(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 304.16258833g/mol
• Monoisotopic Mass: 304.16258833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 50.6Ų

Additional information on 2-methyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione

Research Brief on 2-methyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione (CAS: 2172508-14-2)

In recent years, the compound 2-methyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione (CAS: 2172508-14-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic organophosphorus compound exhibits unique structural and chemical properties, making it a promising candidate for various applications, including drug development and material science. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-methyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the compound's stability under physiological conditions has been a key area of investigation, as it directly impacts its suitability for pharmaceutical applications. Preliminary data suggest that the compound exhibits moderate stability in aqueous solutions, which could be further enhanced through structural modifications.

From a biological perspective, 2-methyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione has demonstrated intriguing activity in vitro. Studies have explored its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, recent findings indicate that the compound may selectively target kinases associated with tumor proliferation, though further validation is required. Additionally, its interaction with cellular membranes and potential as a drug delivery vehicle are under investigation, leveraging its amphiphilic properties.

In the context of drug development, the compound's pharmacokinetic and toxicological profiles are critical considerations. Early-stage preclinical studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. While the compound shows favorable bioavailability in animal models, its metabolic clearance rates vary significantly across species, necessitating further optimization. Toxicological assessments have revealed a manageable safety profile at therapeutic doses, with no overt signs of organ toxicity observed in initial trials.

Looking ahead, the potential applications of 2-methyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a valuable scaffold for the design of novel materials, such as biodegradable polymers and sensors. Collaborative efforts between chemists and biologists are expected to unlock new functionalities and applications for this compound in the coming years. Future research directions may include exploring its role in targeted therapy and combination treatments, as well as its utility in nanotechnology-based drug delivery systems.

In conclusion, 2-methyl-5-4-(2-methylbutan-2-yl)cyclohexyl-1,3,2lambda5-dioxaphosphinane-2-thione represents a versatile and promising compound in the chemical biology and pharmaceutical landscape. Ongoing research efforts are poised to elucidate its full potential, addressing current limitations and expanding its applicability. As the scientific community continues to investigate this molecule, its impact on drug discovery and material science is likely to grow, offering new avenues for innovation and therapeutic advancement.